Cas no 168287-25-0 (2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid)

• Product Name: 2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid
• CAS No: 168287-25-0
• MF: C₁₈H₂₀O₆
• MW: 332.347805976868
• CID: 2781481
• Update Time: 2023-08-07

2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid

• Inchi： 1S/C18H20O6/c1-21-13-6-11(7-14(9-13)22-2)5-12-8-15(23-3)10-16(24-4)17(12)18(19)20/h6-10H,5H2,1-4H3,(H,19,20)
• InChI Key： CLPXVTMSMJUBPC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1C(=O)O)CC1C=C(C=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 389
• XLogP3: 3.3
• Topological Polar Surface Area: 74.2